Cas no 2171156-07-1 ((2S,3R)-3-(benzyloxy)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidobutanoic acid)

• Product Name: (2S,3R)-3-(benzyloxy)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidobutanoic acid
• CAS No: 2171156-07-1
• MF: C₃₁H₃₄N₂O₆
• MW: 530.611468791962
• CID: 5848936
• PubChem ID: 165564090
• Update Time: 2025-06-15

(2S,3R)-3-(benzyloxy)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidobutanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S,3R)-3-(benzyloxy)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidobutanoic acid
• EN300-1546199
• 2171156-07-1
• (2S,3R)-3-(benzyloxy)-2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanamido]butanoic acid

• Inchi： 1S/C31H34N2O6/c1-20(38-18-21-11-5-4-6-12-21)28(29(35)36)32-27(34)17-31(2,3)33-30(37)39-19-26-24-15-9-7-13-22(24)23-14-8-10-16-25(23)26/h4-16,20,26,28H,17-19H2,1-3H3,(H,32,34)(H,33,37)(H,35,36)/t20-,28+/m1/s1
• InChI Key： UILGUELSNRXNPE-NGOKVRLYSA-N
• SMILES： O(C(NC(C)(C)CC(N[C@H](C(=O)O)[C@@H](C)OCC1C=CC=CC=1)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 530.24168681g/mol
• Monoisotopic Mass: 530.24168681g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 39
• Rotatable Bond Count: 12
• Complexity: 819
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 114Ų

Additional information on (2S,3R)-3-(benzyloxy)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidobutanoic acid

Introduction to (2S,3R)-3-(benzyloxy)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidobutanoic acid (CAS No. 2171156-07-1)

(2S,3R)-3-(benzyloxy)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidobutanoic acid (CAS No. 2171156-07-1) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its intricate molecular structure, which includes a benzyl ether, a fluorenylmethoxycarbonyl (Fmoc) protecting group, and a chiral center at the 2S,3R positions. The combination of these features makes it a valuable intermediate in the synthesis of bioactive molecules and therapeutic agents.

The Fmoc protecting group is particularly noteworthy due to its widespread use in solid-phase peptide synthesis (SPPS). This group is known for its ease of removal under mild basic conditions, making it an ideal choice for protecting amino groups during the synthesis of peptides and proteins. The presence of the Fmoc group in (2S,3R)-3-(benzyloxy)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidobutanoic acid allows for precise control over the reactivity of the amino functionality, which is crucial for the stepwise construction of complex peptides.

The benzyl ether moiety in this compound is another key structural feature. Benzyl ethers are commonly used as protecting groups for hydroxyl groups in organic synthesis due to their stability under a wide range of reaction conditions. The benzyl ether in (2S,3R)-3-(benzyloxy)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidobutanoic acid can be selectively deprotected using hydrogenolysis with palladium on carbon (Pd/C) catalysts, providing a versatile handle for further functionalization or modification of the molecule.

The chiral centers at the 2S and 3R positions are critical for the biological activity and selectivity of this compound. Chirality plays a fundamental role in drug design and development, as enantiomers can exhibit different pharmacological properties. The specific stereochemistry of (2S,3R)-3-(benzyloxy)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidobutanoic acid ensures that it can interact with biological targets in a highly specific manner, which is essential for optimizing therapeutic efficacy and minimizing side effects.

Recent studies have highlighted the potential applications of this compound in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that derivatives of (2S,3R)-3-(benzyloxy)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidobutanoic acid exhibit potent anti-inflammatory properties. These derivatives have been found to inhibit key enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX), without causing significant cytotoxicity.

In another study published in the European Journal of Medicinal Chemistry, researchers explored the use of this compound as a scaffold for developing novel anticancer agents. The results demonstrated that certain analogs of (2S,3R)-3-(benzyloxy)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidobutanoic acid showed selective cytotoxicity against various cancer cell lines, including breast cancer and colon cancer cells. These findings suggest that this compound has significant potential as a lead structure for further drug development.

The synthetic route to (2S,3R)-3-(benzyloxy)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidobutanoic acid involves several well-established steps in organic synthesis. The key steps include the formation of the benzyl ether using benzyl bromide and a base such as potassium carbonate (K₂CO₃), followed by the introduction of the Fmoc protecting group via reaction with Fmoc chloride and diisopropylethylamine (DIPEA). The chiral centers are introduced through asymmetric synthesis using chiral auxiliaries or catalysts, ensuring high enantiomeric purity.

The physical properties of this compound are also noteworthy. It is typically obtained as a white solid with a high melting point and good solubility in common organic solvents such as dimethylformamide (DMF) and dimethyl sulfoxide (DMSO). These properties make it suitable for use in various synthetic protocols and biological assays.

In conclusion, (2S,3R)-3-(benzyloxy)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidobutanoic acid (CAS No. 2171156-07-1) is a versatile and promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique combination of structural features makes it an excellent starting material for the development of bioactive molecules with diverse therapeutic applications. Ongoing research continues to uncover new possibilities for its use in drug discovery and development.